angiotensin II (2-7)
Description
Angiotensin II (Ang II) is a peptide hormone of the Renin-Angiotensin-Aldosterone System (RAAS) used to raise blood pressure in septic or other forms of shock . It is a vasoconstrictive eighth amino acid peptide, which increases blood pressure within a complex regulatory and counterregulatory system . It is the key molecule in the RAAS, which, together with catecholamines and vasopressin, maintains blood pressure and fluid homeostasis .
Synthesis Analysis
Angiotensin II is a well-known vasopressive octapeptide that is the principal end-product of the renin-angiotensin system . In addition to its tonic effect on vascular smooth muscle cells, it also stimulates aldosterone secretion from the adrenals and promotes sodium reabsorption through renal tubular cells . The renin-angiotensin system (RAS) is the main target for regulating the body’s blood pressure . This is a bioenzymatic system where angiotensinogen, through the two enzymes renin and angiotensin converting enzyme (ACE), is converted to the octapeptide hormone angiotensin II (Ang II) that in pathological conditions causes vasoconstriction .Mechanism of Action
Angiotensin II is a vasoconstrictor indicated for increasing blood pressure in adults with septic or other distributive shock . The direct action of angiotensin II on surrounding vessel walls is facilitated by binding to the G-protein-coupled angiotensin II receptor type 1 (AT-1) on vascular smooth muscle cells, which stimulates Ca2+/calmodulin-dependent phosphorylation of myosin and causes smooth muscle contraction that results in vasoconstriction .
Future Directions
The role of Angiotensin II in cardiovascular diseases and its upregulation in COVID-19 has been a topic of interest in recent research . There is a future direction for the potential implication of a novel class of angiotensin receptor blockers called bisartans, which are speculated to contain multifunctional targeting towards COVID-19 .
properties
CAS RN |
100291-80-3 |
|---|---|
Molecular Formula |
C6H10O2S |
Molecular Weight |
0 |
synonyms |
angiotensin II (2-7) |
Origin of Product |
United States |
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